N-(2-methoxybenzyl)-2-(4-chloro-2,5-dimethoxyphenyl)ethanamine

• IUPAC Name: 2-(4-chloro-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H22ClNO3/c1-21-16-7-5-4-6-14(16)12-20-9-8-13-10-18(23-3)15(19)11-17(13)22-2/h4-7,10-11,20H,8-9,12H2,1-3H3
• InChI Key: FJFPOGCVVLUYAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCCC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C18H22ClNO3
• DSSTOX Substance ID: DTXSID10676790
• Molecular Weight: 335.8 g/mol
• CAS RN: 1227608-02-7

Description

25C-NBOMe is discontinued (DEA controlled substance). It is a psychedelic drug and derivative of the psychedelic phenethylamine 2C-C. 25C-NBOMe appeared on online vendor sites in 2010 but was not reported in the literature until 2011. It acts as a potent agonist for the 5HT2A receptor,[2] and has been studied in its 11C radiolabelled form as a potential ligand for mapping the distribution of 5-HT2A receptors in the brain, using positron emission tomography (PET)

Scientific Research Applications

• Regulatory Status and Control Measures : N-(2-methoxybenzyl)-2-(4-chloro-2,5-dimethoxyphenyl)ethanamine, along with other synthetic phenethylamines, has been placed into Schedule I of the Controlled Substances Act due to potential abuse and health risks (Federal Register, 2016).

• Clinical Toxicology and Drug Testing : Research has developed methods for detecting and quantifying this compound in human serum, useful for clinical toxicology testing and understanding intoxication cases (Poklis et al., 2013).

• Effects on Human Behavior and Physiology : Studies on rodents indicate that compounds like this compound can lead to severe intoxications, altered locomotor activity, and potentially exhibit hallucinogenic properties (Gatch et al., 2017).

• Neuropharmacological Effects : Comparative studies on the neuropharmacology of this compound and its analogs show high potency as 5-HT2A agonists in rats, consistent with hallucinogenic effects in humans (Elmore et al., 2018).

• Identification and Characterization : Analytical methods have been developed to identify and characterize this compound and related hallucinogenic substances found in drug markets (Zuba et al., 2013).

• Toxicological Investigations and Case Reports : There have been several case studies documenting intoxications and fatalities related to the use of these substances, highlighting their potential risks and the need for awareness (Yoshida et al., 2015).

• Cardiotoxicity Assessment : Research indicates potential cardiotoxic effects of certain analogs of this compound, suggesting risks to cardiac health (Yoon et al., 2019).